N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide

• IUPAC Name: N-(2-phenylethyl)-2-(5H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C13H14N6OS/c20-11(14-7-6-10-4-2-1-3-5-10)8-21-13-18-17-12-15-9-16-19(12)13/h1-5,9H,6-8H2,(H,14,20)(H,15,16,17)
• InChI Key: ZVRKWAWMAOUGCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C3N2NC=N3
• Molecular Formula: C13H14N6OS
• Molecular Weight: 302.36 g/mol

Description

N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide is a chemical compound that has gained attention in the scientific community due to its potential application in various fields such as medicinal chemistry, biochemistry, and neuroscience. This compound is a derivative of triazole and has shown promising results in scientific research, making it an interesting topic for discussion.

Mechanism of Action

The mechanism of action of N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide is not fully understood. However, it is believed to act by modulating the activity of various enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. However, the exact mechanism of these effects is not fully understood and requires further investigation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to modulate enzyme activity and protein-protein interactions, and its neuroprotective effects. However, the limitations of using this compound in lab experiments include its complex synthesis method, its potential toxicity, and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for the study of N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide. One direction is to investigate the potential of this compound as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's disease. Another direction is to study the mechanism of action of this compound in more detail to better understand its biochemical and physiological effects. Additionally, the potential toxicity of this compound should be investigated to ensure its safety for use in humans. Finally, the development of more efficient synthesis methods for this compound would be beneficial for its future use in scientific research.

Scientific Research Applications

N-(2-phenylethyl)-2-(7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-3-ylthio)acetamide has shown potential application in various scientific research fields. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's disease. In biochemistry, this compound has been used as a tool for the study of protein-protein interactions and enzyme activity. In neuroscience, this compound has been studied for its potential as a neuroprotective agent and its ability to modulate neurotransmitter release.